Cas no 2171423-68-8 ((2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid)

• Product Name: (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid
• CAS No: 2171423-68-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6331088
• PubChem ID: 165546720
• Update Time: 2025-07-02

(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid
• (2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-2-carboxylic acid
• EN300-1490021
• 2171423-68-8

• Inchi： 1S/C26H30N2O5/c1-17(13-14-24(29)28-15-7-6-12-23(28)25(30)31)27-26(32)33-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22-23H,6-7,12-16H2,1H3,(H,27,32)(H,30,31)/t17?,23-/m1/s1
• InChI Key： AYXCZXJEVVAKIY-IRCUZVAFSA-N
• SMILES： O(C(NC(C)CCC(N1CCCC[C@@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid

Comprehensive Overview of (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid (CAS No. 2171423-68-8)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid (CAS No. 2171423-68-8) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected piperidine derivative, plays a pivotal role in the synthesis of complex peptides and small-molecule drugs. Researchers and industry professionals are increasingly focusing on its applications due to its unique structural properties and versatility in organic synthesis.

The compound's Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group is a cornerstone in modern solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology. With the growing demand for peptide-based therapeutics—such as GLP-1 analogs for diabetes and oncology-targeting peptides—the importance of high-quality Fmoc-protected building blocks like this compound cannot be overstated. Its chiral piperidine-2-carboxylic acid backbone further enhances its utility in creating stereospecific drug candidates, addressing the need for enantioselective synthesis in pharmaceutical development.

One of the most searched questions in this domain is: "How does Fmoc protection improve peptide synthesis yield?" The answer lies in the compound's ability to provide temporary protection for amino groups during synthesis, preventing unwanted side reactions. The Fmoc group is selectively removable under mild basic conditions (e.g., piperidine), making it ideal for automated peptide synthesizers. This aligns with the industry's shift toward greener chemistry, as it reduces the need for harsh deprotection reagents like hydrogen fluoride (HF).

Another trending topic is the application of CAS No. 2171423-68-8 in PROTAC (Proteolysis Targeting Chimeras) development. As PROTACs gain traction for their ability to degrade disease-causing proteins, researchers require specialized building blocks like this piperidine derivative to construct the linker regions. Its carboxylic acid functionality allows for facile conjugation with E3 ligase ligands, addressing a key challenge in PROTAC design.

From a synthetic perspective, the compound's (2R)-stereochemistry is critical for creating biologically active molecules. Many FDA-approved drugs, such as HCV protease inhibitors, rely on chiral piperidine motifs. This has led to a surge in searches for "enantiopure Fmoc-piperidine derivatives" and "CAS 2171423-68-8 suppliers", reflecting the compound's commercial and research demand.

Quality control is another hot-button issue. Analytical methods like HPLC and LC-MS are essential to verify the purity of (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid, especially given its use in GMP-compliant drug manufacturing. Suppliers emphasizing >98% purity and detailed COA (Certificate of Analysis) documentation rank higher in search engine results, as researchers prioritize batch-to-batch consistency.

In conclusion, CAS No. 2171423-68-8 represents a nexus of innovation in medicinal chemistry. Its dual role as a peptide synthesis reagent and a chiral scaffold positions it at the forefront of drug development trends, from next-generation biologics to targeted protein degraders. As AI-driven molecular design accelerates, the demand for such high-precision building blocks will only intensify, making this compound a staple in research pipelines worldwide.